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Compound of Interest

Compound Name: 3-Methoxyfuran

Cat. No.: B152165 Get Quote

Essential Safety and Handling Guide for 3-
Methoxyfuran
For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemicals are paramount to ensuring laboratory safety and environmental

protection. This guide provides immediate, essential safety and logistical information for

managing 3-Methoxyfuran, a volatile organic compound. The following procedures are based

on best practices for handling flammable furan derivatives and are intended to provide clear,

step-by-step guidance.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 3-Methoxyfuran is provided

below. This information is critical for understanding its behavior and potential hazards.
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Property Value

CAS Number 3420-57-3

Molecular Formula C₅H₆O₂

Molecular Weight 98.10 g/mol [1]

Boiling Point 54-55 °C (at 80 Torr)[2]

Storage Temperature 2-8°C[2]

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone[2][3]

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 3-Methoxyfuran is not readily available, its

structural similarity to other furan derivatives, such as 3-Methylfuran and 2,3-Dimethylfuran,

suggests it should be treated as a hazardous substance. Based on the data for these

analogous compounds, 3-Methoxyfuran is likely a highly flammable liquid and may be harmful

if swallowed, inhaled, or in contact with skin[4][5][6]. It may also cause skin and eye irritation[4].

Therefore, stringent safety precautions are necessary.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Skin and Body
A lab coat or chemical-resistant apron should be

worn.

Respiratory

All handling should be conducted in a certified

chemical fume hood. If there is a risk of

inhalation, use a respirator with an organic

vapor cartridge[7][8].

Operational Plan for Handling
Adherence to a strict operational protocol is crucial to minimize exposure and prevent

accidents.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure that a certified chemical fume hood is operational and

that all necessary PPE is readily available and in good condition. Have an appropriate fire

extinguisher (e.g., dry chemical, carbon dioxide) and a spill kit with non-combustible

absorbent material (e.g., vermiculite, sand) accessible[9].

Handling:

Conduct all work with 3-Methoxyfuran inside a chemical fume hood to minimize inhalation

exposure[4][6].

Ground all equipment to prevent static discharge, which could ignite the flammable

vapors[4][6].

Use non-sparking tools.

Keep the container tightly closed when not in use.
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Avoid contact with skin, eyes, and clothing.

Storage:

Store 3-Methoxyfuran in a cool, dry, and well-ventilated area, away from heat, sparks,

and open flames[4][6].

The recommended storage temperature is between 2-8°C[2].

Store in a tightly sealed container.

Disposal Plan
Proper disposal of 3-Methoxyfuran and any contaminated materials is critical to protect the

environment and comply with regulations.

Step-by-Step Disposal Procedure:

Waste Collection:

Collect waste 3-Methoxyfuran in a designated, properly labeled, and leak-proof

hazardous waste container[9].

The container should be compatible with flammable organic liquids.

Do not mix with other waste streams unless permitted by your institution's Environmental

Health and Safety (EHS) guidelines.

Contaminated PPE and Materials:

Place all disposables contaminated with 3-Methoxyfuran, such as gloves and absorbent

materials, into a sealed bag and dispose of it as hazardous waste.

Contaminated clothing should be removed immediately and decontaminated before

reuse[4].

Container Disposal:
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Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be

collected as hazardous waste[10].

After thorough rinsing, deface the label on the empty container before disposal according

to institutional guidelines[10].

Arranging for Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste[9].

Follow all local, state, and federal regulations for hazardous waste disposal[11].

Emergency Procedures
In the event of an emergency, immediate and appropriate action is vital.

Spill: For a small spill within a fume hood, use a non-combustible absorbent material to

contain and clean up the spill. Place the contaminated absorbent in a sealed container for

hazardous waste disposal. For larger spills, evacuate the area and contact emergency

personnel[9].

Fire: Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher. Do not use

water, as it may be ineffective and could spread the flammable liquid[9].

First Aid:

Skin Contact: Immediately remove contaminated clothing and rinse the affected area with

plenty of water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing[4].

Inhalation: Move the person to fresh air and keep them comfortable for breathing[4].

Ingestion: Rinse the mouth and seek immediate medical attention[4].
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Workflow for Handling and Disposal of 3-
Methoxyfuran

Workflow for Handling and Disposal of 3-Methoxyfuran

Preparation
- Verify fume hood function

- Don PPE
- Prepare spill kit & fire extinguisher

Handling
- Work in fume hood
- Ground equipment

- Use non-sparking tools

Storage
- Cool, dry, well-ventilated area

- Tightly sealed container
- 2-8°C

If storing

Waste Collection
- Designated, labeled container

- Do not mix waste streams

After use

Disposal of Contaminated Materials
- Seal in hazardous waste bag

Container Disposal
- Triple-rinse

- Collect rinsate
- Deface label

Arrange for Disposal
- Contact EHS

- Follow regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Methoxyfuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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